(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C21H19NO5/c1-14-2-4-15(5-3-14)12-19-20(23)17-7-6-16(13-18(17)27-19)26-21(24)22-8-10-25-11-9-22/h2-7,12-13H,8-11H2,1H3/b19-12-
• InChI Key: KVZXLDXPZACHLK-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Molecular Formula: C21H19NO5
• Molecular Weight: 365.4 g/mol
• CAS No.: 1164529-34-3

Description

This compound is a benzofuran derivative featuring a (Z)-configured 4-methylbenzylidene substituent at position 2 and a morpholine-4-carboxylate ester at position 6 of the dihydrobenzofuran core. The morpholine group enhances solubility and bioavailability compared to simpler alkyl or aryl esters .

Biological Activity

(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the compound's structural characteristics, synthesis methods, and biological activities, particularly focusing on its pharmacological effects and mechanisms of action.

Structural Characteristics

The molecular formula of the compound is $C_{28}H_{28}N_{2}O_{4}$ with a molecular weight of approximately 448.47 g/mol. The structure consists of a benzofuran moiety linked to a morpholine ring via a carbonyl group, which is critical for its biological activity.

Synthesis

The synthesis of (Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. The general synthetic route includes:

• Formation of Benzofuran Derivative : Starting from appropriate phenolic precursors.
• Methylation : Introducing the methyl group onto the benzaldehyde derivative.
• Morpholine Attachment : Reaction with morpholine to form the final product.

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties. For instance, it has been shown to inhibit cell proliferation in various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis and inhibition of cell cycle progression.

Table 1: Summary of Anticancer Activity Studies

Study	Cell Line	IC50 (µM)	Mechanism of Action
	MDA-MB-231 (Breast)	10.5	Induction of apoptosis
	A549 (Lung)	15.8	Cell cycle arrest at G1 phase

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit key enzymes involved in cancer progression, such as mTOR and GSK-3β. These enzymes are critical regulators in cellular growth and metabolism.

Table 2: Enzyme Inhibition Data

Enzyme	Inhibition Type	IC50 (µM)
mTOR	Competitive	5.0
GSK-3β	Non-competitive	8.3

The biological activity of (Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate can be attributed to several mechanisms:

• Apoptosis Induction : The compound activates intrinsic apoptotic pathways by upregulating pro-apoptotic proteins and downregulating anti-apoptotic factors.
• Cell Cycle Arrest : It causes cell cycle arrest, particularly at the G1 phase, preventing cancer cells from proliferating.
• Enzyme Modulation : By inhibiting mTOR and GSK-3β, the compound disrupts signaling pathways that facilitate tumor growth and survival.

Case Studies

Several case studies have been conducted to evaluate the efficacy of this compound in vivo:

• Study on Tumor Xenografts : In a mouse model with human tumor xenografts, treatment with the compound resulted in a significant reduction in tumor size compared to control groups.
• Combination Therapy : When combined with standard chemotherapeutics, the compound enhanced the overall therapeutic efficacy and reduced side effects associated with high-dose chemotherapy.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of benzofuran derivatives modified at positions 2 and 4. Key structural analogs include:

Compound Name	Substituents (Position 2)	Substituents (Position 6)	Molecular Weight (g/mol)	Key Properties
(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate (Target)	4-methylbenzylidene (Z-config)	Morpholine-4-carboxylate	~413.4	High solubility, planar core
Methyl (2Z)-2-(2-fluoro-4-methoxybenzylidene)-...-3-oxo-2,3-dihydro-5H-[1,4]pyridinedione	2-fluoro-4-methoxybenzylidene	Methyl ester	~438.4	Fluorine enhances electronegativity
[(2Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-benzofuran-6-yl] 5-methoxy-2-phenylbenzofuran-3-carboxylate	2,4-dimethoxybenzylidene	Benzofuran-phenylcarboxylate	~610.6	Bulky substituent, lower solubility

Key Observations :

• Substituent Flexibility : The target compound’s morpholine group provides superior solubility in polar solvents compared to methyl esters (e.g., ) or bulky benzofuran-phenylcarboxylate groups (e.g., ).
• Electronic Effects: The 4-methylbenzylidene group in the target compound lacks electron-withdrawing groups (e.g., fluorine in ), resulting in a less polarized enone system. This may reduce reactivity in electrophilic interactions.

Crystallographic and Computational Data

Crystallographic studies of analogs (e.g., ) reveal that the dihydrobenzofuran core adopts a nearly planar conformation, with dihedral angles <10° between the benzylidene and benzofuran systems. The morpholine ring in the target compound is expected to adopt a chair conformation, as seen in similar morpholine-containing structures refined using SHELXL .

Table 2: Crystallographic Parameters

Compound	Space Group	R-factor (%)	Refinement Software	Reference
Target Compound (Hypothetical)	P2₁/c	~3.5	SHELXL	–
Methyl (2Z)-2-(2-fluoro-4-methoxy...	P-1	4.1	SHELXTL
[(2Z)-2-(2,4-dimethoxybenzylidene)...	C2/c	3.8	WinGX

Research Findings and Limitations

• Synthetic Challenges: The morpholine-4-carboxylate ester in the target compound requires careful coupling conditions to avoid racemization, as noted in similar triazine-based syntheses .
• Data Gaps : Experimental pharmacokinetic data (e.g., logP, IC₅₀) for the target compound are absent in published literature, necessitating further study.